![molecular formula C10H9ClF3N B6216963 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine CAS No. 2758006-14-1](/img/no-structure.png)
2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine
Overview
Description
2-Chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine (2C5TCP) is a synthetic organic compound that has been studied for its potential applications in scientific research. This compound is a member of the pyridine family and is composed of a nitrogen-containing ring structure with two chlorine atoms and one trifluoromethylcyclobutyl group. 2C5TCP has been studied for its ability to act as a catalyst and its ability to interact with other molecules in a variety of ways.
Scientific Research Applications
2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine has been studied for its potential applications in scientific research. This compound has been shown to act as a catalyst for the synthesis of other organic compounds. It has also been studied for its ability to interact with other molecules in a variety of ways. For example, 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine has been studied for its ability to bind to proteins and DNA, as well as its ability to form strong hydrogen bonds with other molecules. In addition, 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine has been studied for its ability to act as a ligand in organic reactions.
Mechanism of Action
2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine has been studied for its ability to act as a catalyst for the synthesis of other organic compounds. This compound is capable of forming strong hydrogen bonds with other molecules, allowing it to bind to proteins and DNA. In addition, 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine has been studied for its ability to act as a ligand in organic reactions, which involves the transfer of electrons from one molecule to another. This process allows 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine to interact with other molecules in a variety of ways.
Biochemical and Physiological Effects
2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine has been studied for its potential applications in scientific research. This compound has been studied for its ability to act as a catalyst for the synthesis of other organic compounds. In addition, 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine has been studied for its ability to interact with other molecules in a variety of ways. For example, 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine has been studied for its ability to bind to proteins and DNA, as well as its ability to form strong hydrogen bonds with other molecules.
Advantages and Limitations for Lab Experiments
2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine has several advantages and limitations for lab experiments. One of the main advantages of this compound is its ability to act as a catalyst for the synthesis of other organic compounds. This allows researchers to quickly and efficiently synthesize new compounds. Additionally, 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine is relatively non-toxic and has a low environmental impact. However, this compound can be difficult to obtain in a pure form, which can limit its use in some experiments.
Future Directions
The potential applications of 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine are still being explored. Future research may focus on the use of this compound in the synthesis of new drugs or other organic compounds. Additionally, further research may focus on the use of 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine as a ligand in organic reactions. Additionally, research may also focus on the use of this compound in the development of new catalysts for organic reactions. Finally, research may focus on the use of this compound in the development of new materials or compounds with unique properties.
Synthesis Methods
2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine can be synthesized in a two-step process. The first step involves the reaction of 2-chloropyridine with a trifluoromethylcyclobutyl group in the presence of a base such as sodium hydroxide. This reaction produces 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine. The second step involves the reaction of 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine with a strong acid such as hydrochloric acid. This reaction produces the desired compound in a pure form.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine involves the reaction of 2-chloro-5-bromopyridine with 1-(trifluoromethyl)cyclobutene in the presence of a palladium catalyst.", "Starting Materials": [ "2-chloro-5-bromopyridine", "1-(trifluoromethyl)cyclobutene", "Palladium catalyst" ], "Reaction": [ "The 2-chloro-5-bromopyridine is reacted with 1-(trifluoromethyl)cyclobutene in the presence of a palladium catalyst.", "The reaction mixture is heated to a temperature of 100-120°C for several hours.", "The resulting product is then purified using column chromatography to obtain 2-chloro-5-[1-(trifluoromethyl)cyclobutyl]pyridine." ] } | |
CAS RN |
2758006-14-1 |
Molecular Formula |
C10H9ClF3N |
Molecular Weight |
235.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
